Cas no 874673-97-9 (1,3,2-Dioxaborolane,2-[6-(methoxymethoxy)-2-naphthalenyl]-4,4,5,5-tetramethyl-)

• Product Name: 1,3,2-Dioxaborolane,2-[6-(methoxymethoxy)-2-naphthalenyl]-4,4,5,5-tetramethyl-
• CAS No: 874673-97-9
• MF: C₁₈H₂₃BO₄
• MW: 314.183825731277
• MDL: MFCD22493687
• CID: 1905736
• PubChem ID: 101854639
• Update Time: 2025-06-09

1,3,2-Dioxaborolane,2-[6-(methoxymethoxy)-2-naphthalenyl]-4,4,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane,2-[6-(methoxymethoxy)-2-naphthalenyl]-4,4,5,5-tetramethyl-
• MFCD22493687
• 874673-97-9
• CS-0188970
• 2-[6-(methoxymethoxy)naphthalen-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• E92369
• 2-(6-(Methoxymethoxy)naphthalen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD22493687
• Inchi： 1S/C18H23BO4/c1-17(2)18(3,4)23-19(22-17)15-8-6-14-11-16(21-12-20-5)9-7-13(14)10-15/h6-11H,12H2,1-5H3
• InChI Key： KNXYXFJISLFNAJ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3C=C(C=CC=3C=2)OCOC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 314.1689394Da
• Monoisotopic Mass: 314.1689394Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų

Additional information on 1,3,2-Dioxaborolane,2-[6-(methoxymethoxy)-2-naphthalenyl]-4,4,5,5-tetramethyl-

Comprehensive Introduction to 1,3,2-Dioxaborolane,2-[6-(methoxymethoxy)-2-naphthalenyl]-4,4,5,5-tetramethyl- (CAS No. 874673-97-9)

The compound 1,3,2-Dioxaborolane,2-[6-(methoxymethoxy)-2-naphthalenyl]-4,4,5,5-tetramethyl- (CAS No. 874673-97-9) is a highly specialized boron-containing organic molecule with significant applications in modern pharmaceutical synthesis and material science. Its unique structure, featuring a naphthalene core modified with a methoxymethoxy group and a tetramethyl-dioxaborolane moiety, makes it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone of contemporary drug discovery and OLED material development.

In recent years, the demand for boronate esters like 1,3,2-Dioxaborolane,2-[6-(methoxymethoxy)-2-naphthalenyl]-4,4,5,5-tetramethyl- has surged due to their pivotal role in bioconjugation and proteolysis-targeting chimera (PROTAC) technologies. Researchers are particularly interested in its hydrolytic stability and reactivity under mild conditions, which align with the growing trend toward green chemistry and sustainable synthesis. These properties address frequent search queries such as "boronate ester stability in aqueous media" and "air-stable boron reagents for coupling reactions."

The naphthalene backbone of this compound contributes to its π-conjugation properties, making it a candidate for organic electronic devices. With the rise of flexible electronics and wearable sensors, its potential in charge transport materials has garnered attention. Industry forums often discuss its compatibility with solution-processable fabrication—a hot topic in printed electronics—answering queries like "naphthalene-based boronates for OLEDs" and "solution-phase synthesis of conjugated molecules."

From a synthetic perspective, the methoxymethoxy (MOM) protecting group in this compound offers orthogonal deprotection advantages, a feature highlighted in multistep organic synthesis. This aligns with current debates on selective functionalization strategies, frequently searched as "MOM group removal conditions" or "protecting groups for polyaromatic systems." Moreover, the tetramethyl-dioxaborolane unit enhances crystallinity, a property critical for X-ray diffraction studies in structure-activity relationship (SAR) analyses.

Quality control of CAS No. 874673-97-9 involves rigorous HPLC and NMR validation, addressing concerns about reagent purity in high-throughput screening. These protocols respond to common lab inquiries such as "analytical methods for boronates" and "handling moisture-sensitive organoboron compounds." Storage recommendations typically emphasize anhydrous conditions and argon atmospheres, reflecting best practices in reagent preservation.

In summary, 1,3,2-Dioxaborolane,2-[6-(methoxymethoxy)-2-naphthalenyl]-4,4,5,5-tetramethyl- exemplifies the intersection of cutting-edge synthetic chemistry and applied materials research. Its versatility across drug development, catalysis, and optoelectronics ensures its relevance in answering today’s scientific challenges, from targeted protein degradation to energy-efficient display technologies.